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Compound of Interest

Compound Name: 2-(Diphenylphosphino)biphenyl

Cat. No.: B081920 Get Quote

For researchers, scientists, and drug development professionals, the proper disposal of

chemical reagents is paramount for laboratory safety and environmental protection. This guide

provides essential safety and logistical information for the proper disposal of 2-
(Diphenylphosphino)biphenyl, ensuring adherence to safety protocols and regulatory

compliance.

Safety and Hazard Information
2-(Diphenylphosphino)biphenyl is a chemical that requires careful handling due to its

potential health hazards. It is classified as an irritant and can cause skin and serious eye

irritation.[1][2] In some cases, it is also listed as harmful if swallowed or inhaled.

Summary of Hazard Information:
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Hazard Category GHS Pictogram Signal Word Hazard Statements

Skin Irritation Warning
H315: Causes skin

irritation.[1][2]

Eye Irritation Warning
H319: Causes serious

eye irritation.[1][2]

Acute Toxicity (Oral) Warning
H302: Harmful if

swallowed.

Acute Toxicity

(Inhalation)
Warning

H332: Harmful if

inhaled.

Specific Target Organ

Toxicity
Warning

H335: May cause

respiratory irritation.[3]

Personal Protective Equipment (PPE):

Before handling 2-(Diphenylphosphino)biphenyl, ensure the following personal protective

equipment is used:

Eye Protection: Wear safety goggles or a face shield.[1]

Hand Protection: Use chemical-resistant gloves (e.g., nitrile).[1]

Body Protection: Wear a laboratory coat.

Respiratory Protection: Use only in a well-ventilated area, such as a fume hood.[3]

Step-by-Step Disposal Protocol
The following procedure outlines the necessary steps for the proper disposal of 2-
(Diphenylphosphino)biphenyl and contaminated materials. This protocol is based on

standard practices for handling hazardous chemical waste.

1. Waste Identification and Segregation:
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All unused 2-(Diphenylphosphino)biphenyl and any materials contaminated with it (e.g.,

weighing paper, gloves, pipette tips) must be classified as hazardous waste.

Do not mix this waste with other waste streams unless specifically instructed to do so by

your institution's Environmental Health and Safety (EHS) department.

2. Waste Collection and Storage:

Collect all solid waste in a designated, leak-proof, and clearly labeled hazardous waste

container.

If the compound is in a solution, collect it in a designated, sealed, and clearly labeled

hazardous waste container.

The container must be marked with "Hazardous Waste" and the full chemical name: "2-
(Diphenylphosphino)biphenyl".

Store the waste container in a cool, dry, and well-ventilated secondary containment area,

away from incompatible materials.

3. Spill Management:

Minor Spills:

Alert personnel in the immediate area.

Wearing appropriate PPE, carefully sweep up the solid material to avoid generating dust.

Place the spilled material and any contaminated cleaning supplies into the designated

hazardous waste container.

Clean the spill area with a suitable solvent (e.g., acetone or ethanol), and collect the

cleaning materials as hazardous waste.

Major Spills:

Evacuate the area immediately.
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Contact your institution's EHS or emergency response team for guidance.

4. Final Disposal:

The primary method for the disposal of 2-(Diphenylphosphino)biphenyl is through an

approved hazardous waste disposal facility.[3]

Contact your institution's EHS department to arrange for the pickup and disposal by a

licensed hazardous waste contractor.

Ensure all federal, state, and local regulations are strictly followed throughout the disposal

process.

Disposal Workflow
The following diagram illustrates the logical flow for the proper disposal of 2-
(Diphenylphosphino)biphenyl.
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Caption: Disposal workflow for 2-(Diphenylphosphino)biphenyl.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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